Cas no 1254163-84-2 (6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid)

• Product Name: 6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid
• CAS No: 1254163-84-2
• MF: C₁₅H₂₄BN₃O₄
• MW: 321.179763793945
• CID: 3164821
• PubChem ID: 67292519
• Update Time: 2025-10-29

6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• [4-methyl-6-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]pyridin-3-yl]boronic acid
• 1-Piperazinecarboxylic acid, 4-(5-borono-4-methyl-2-pyridinyl)-, 1-(1,1-dimethylethyl) ester
• DB-113836
• 1254163-84-2
• (6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-yl)boronic acid
• (6-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-yl)boronicacid
• (6-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-4-methylpyridin-3-yl)boronic acid
• SCHEMBL2142161
• DTXSID301119960
• 6-(4-(tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid
• 2-(4-Boc-piperazin-1-yl)-4-methylpyridine-5-boronicacid
• 6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid

• MDL： MFCD18427526
• Inchi： 1S/C15H24BN3O4/c1-11-9-13(17-10-12(11)16(21)22)18-5-7-19(8-6-18)14(20)23-15(2,3)4/h9-10,21-22H,5-8H2,1-4H3
• InChI Key： GBQHGDQAFMZCRV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C)C(B(O)O)=CN=2)CC1)=O

Computed Properties

• Exact Mass: 321.1859864Da
• Monoisotopic Mass: 321.1859864Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.1Ų

Additional information on 6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid

Comprehensive Overview of 6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid (CAS No. 1254163-84-2)

6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid (CAS No. 1254163-84-2) is a highly versatile boronic acid derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of piperazine-containing boronic acids, which are pivotal in the development of kinase inhibitors and other therapeutic agents. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a boronic acid moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

The growing interest in boronic acid compounds is driven by their applications in drug discovery and bioconjugation. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such building blocks. For instance, 6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid is often explored in the context of proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Researchers frequently search for "boronic acid PROTACs" or "piperazine-based drug candidates", aligning with this compound's relevance.

From a synthetic perspective, the Boc-protected piperazine moiety in this compound ensures stability during multi-step reactions, while the boronic acid group facilitates efficient C-C bond formation. This dual functionality is particularly valuable in medicinal chemistry, where structure-activity relationship (SAR) studies require precise modifications. The compound's CAS No. 1254163-84-2 is often referenced in patent literature, underscoring its commercial and academic significance.

In addition to its pharmaceutical applications, 6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid is also studied for its potential in material science. The boronic acid group can form reversible covalent bonds with diols, enabling its use in sensors and smart materials. This aligns with the rising demand for functionalized pyridines in nanotechnology and bioimaging, topics frequently queried in scientific databases.

Quality control and handling of this compound are critical, as its boronic acid group is sensitive to moisture. Proper storage under inert conditions is recommended to maintain its reactivity. Researchers often search for "boronic acid stability" or "Boc deprotection methods", reflecting practical concerns in the lab. The compound's molecular weight and solubility data are also commonly requested, emphasizing the need for detailed technical documentation.

In summary, 6-(4-(Tert-butoxycarbonyl)piperazin-1-yl)-4-methylpyridin-3-ylboronic acid (CAS No. 1254163-84-2) is a multifaceted compound with broad applications in drug development, organic synthesis, and material science. Its relevance to cutting-edge research areas like PROTACs and AI-assisted chemistry ensures its continued prominence in scientific literature and industrial workflows.